Cas no 52483-02-0 (Isokurarinone)

• Product name: Isokurarinone
• CAS No: 52483-02-0
• MF: C₂₆H₃₀O₆
• MW: 438.512808322906
• CID: 2024337
• PubChem ID: 5318581

Isokurarinone Chemical and Physical Properties

Names and Identifiers

• 2'-methoxy-5,7,4'-trihydroxy-8-lavandulylflavanone
• 2?-methoxy-5,7,4?-trihydroxy-8-lavandulylflavanone
• 5,7-dihydroxy-2-(4-hydroxy-2-methoxy-phenyl)-8-(2-isopropenyl-5-methyl-hex-4-enyl)-chroman-4-one
• isokurarinone
• Isokurasinon
• Leachianone A
• vexibidin
• 5,7-dihydroxy-2-(4-hydroxy-2-methoxyphenyl)-8-(5-methyl-2-prop-1-en-2-ylhex-4-enyl)-2,3-dihydrochromen-4-one
• CCA48302
• LMPK12140468
• 2,3-Dihydro-5,7-dihydroxy-2-(4-hydroxy-2-methoxyphenyl)-8-[5-methyl-2-(1-methylvinyl)-4-hexenyl]-4H-1-benzopyran-4-one
• 52483-02-0
• AKOS040760474
• SCHEMBL904467
• FT-0775940
• TS-10124
• Isokurarinone

• Inchi： 1S/C26H30O6/c1-14(2)6-7-16(15(3)4)10-19-20(28)12-21(29)25-22(30)13-24(32-26(19)25)18-9-8-17(27)11-23(18)31-5/h6,8-9,11-12,16,24,27-29H,3,7,10,13H2,1-2,4-5H3
• InChI Key： YLTPWCZXKJSORQ-UHFFFAOYSA-N
• SMILES： O1C2C(=C(C([H])=C(C=2C([H])([H])C([H])(C(=C([H])[H])C([H])([H])[H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])O[H])O[H])C(C([H])([H])C1([H])C1C([H])=C([H])C(=C([H])C=1OC([H])([H])[H])O[H])=O

Computed Properties

• Exact Mass: 438.204239g/mol
• Surface Charge: 0
• XLogP3: 6.1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 438.204239g/mol
• Monoisotopic Mass: 438.204239g/mol
• Topological Polar Surface Area: 96.2Ų
• Heavy Atom Count: 32
• Complexity: 698
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 438.5

Experimental Properties

• Color/Form: Powder
• PSA: 96.22000
• LogP: 5.60960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-prenylated flavanones
• Flavonoids